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Compound of Interest

Compound Name: 4-Chlorobenzophenone

Cat. No.: B192759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorobenzophenone, a key
chemical intermediate in various industrial and pharmaceutical applications. This document
details its chemical and physical properties, experimental protocols for its synthesis and
analysis, and its role in drug development, presenting data in a clear and accessible format for

researchers and professionals.

Core Properties of 4-Chlorobenzophenone

4-Chlorobenzophenone, also known as p-Chlorobenzophenone, is an aromatic ketone with
the chemical formula C13HsCIO.[1] It presents as a white to off-white crystalline powder.[1][2][3]

CAS Number: 134-85-0[4][5][6]

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b192759?utm_src=pdf-interest
https://www.benchchem.com/product/b192759?utm_src=pdf-body
https://www.benchchem.com/product/b192759?utm_src=pdf-body
https://www.benchchem.com/product/b192759?utm_src=pdf-body
https://www.docsity.com/en/docs/design-and-characterization-of-4-chloro-4-methoxybenzophenone-notes-mth-463/6915228/
https://www.docsity.com/en/docs/design-and-characterization-of-4-chloro-4-methoxybenzophenone-notes-mth-463/6915228/
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id135099.html
https://patents.google.com/patent/CN103896754A/en
https://eureka.patsnap.com/patent-CN106397114A
https://www.chemicalbook.com/article/4-chlorobenzophenone-biochemistry-applications-and-analytical-methods.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 216.66 g/mol [1112114115]
Melting Point 74-78 °C [1121[3][4]
Boiling Point 332 °C (at 760 mmHg) [2]

195-196 °C (at 17 mmHg)

[417]

White to off-white crystalline

Appearance ] [1112][3]
solid/powder
Soluble in ethanol, ether,
acetone, benzene, methanol,
N and ethyl acetate. Slightly
Solubility [L12118]11e111.0]

soluble in carbon tetrachloride
and chloroform. Insoluble in

water.

Vapor Pressure

0.00011 mmHg

[2]

Flash Point 143 °C [7][10]
Structural Information

Identifier Value Source(s)

Linear Formula CICeH4COCsHs [4]

SMILES Clclccce(ccl)C(=0)c2cccecec2 [4]
1S/C13H9CIO/c14-12-8-6-

InChl 11(7-9-12)13(15)10-4-2-1-3-5-  [4]
10/h1-9H
UGVRJVHOJINYEHR-

InChl Key [4]

UHFFFAOYSA-N

Synthesis and Purification Protocols
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The most common laboratory and industrial synthesis of 4-Chlorobenzophenone is achieved
through the Friedel-Crafts acylation of benzene with 4-chlorobenzoyl chloride, using a Lewis
acid catalyst such as aluminum chloride (AICI3).

Detailed Experimental Protocol: Friedel-Crafts Acylation

Materials:

Benzene

e 4-Chlorobenzoyl chloride

e Anhydrous aluminum chloride (AICI3)
e Dichloromethane (solvent)

o Hydrochloric acid (HCI), dilute solution
o Water

e Brine

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask equipped with a stirrer and a reflux condenser, dissolve 4-
chlorobenzoyl chloride in dichloromethane.

e Cool the mixture in an ice bath.
e Slowly add anhydrous aluminum chloride to the solution while stirring.
o Add benzene dropwise to the reaction mixture.

 After the addition is complete, remove the ice bath and allow the reaction to proceed at room
temperature. The reaction progress can be monitored using Thin Layer Chromatography
(TLC).
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e Once the reaction is complete, carefully pour the mixture into a beaker containing ice and
dilute hydrochloric acid to quench the reaction and decompose the aluminum chloride
complex.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with water and then brine.

» Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure to obtain the crude product.

Purification: The crude 4-Chlorobenzophenone can be purified by recrystallization from a
suitable solvent such as ethanol or by column chromatography on silica gel using a hexane-
ethyl acetate eluent system.
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Caption: Workflow for the synthesis and purification of 4-Chlorobenzophenone.
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Analytical Methodologies

Quiality control and analysis of 4-Chlorobenzophenone are crucial for its use in
pharmaceutical and other high-purity applications. High-Performance Liquid Chromatography
(HPLC) is a widely used and effective method.

Detailed Experimental Protocol: HPLC Analysis

Instrumentation:

e HPLC system with a UV detector

o C18 analytical column

Mobile Phase:

e A mixture of acetonitrile and water (e.g., 60:40 v/v)
Procedure:

e Prepare a standard solution of 4-Chlorobenzophenone of known concentration in the
mobile phase.

o Prepare the sample solution by dissolving the test substance in the mobile phase.
o Set the flow rate of the mobile phase (e.g., 1.0 mL/min).

o Set the UV detector to a wavelength of 257 nm.[5]

 Inject the standard solution and then the sample solution into the HPLC system.

e Quantify the amount of 4-Chlorobenzophenone in the sample by comparing the peak area
with that of the standard.

Other analytical techniques include Gas Chromatography-Mass Spectrometry (GC-MS),
Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy for
structural confirmation.
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Role in Drug Development and Biological
Significance

4-Chlorobenzophenone is a significant molecule in the pharmaceutical industry, primarily
serving as a key intermediate in the synthesis of a variety of drugs.[1][11] Its applications
include the manufacturing of:

e Antihistamines: It is a building block for certain antihistamine compounds.[1][11]

o Antidepressants: It is used in the synthesis of some selective serotonin reuptake inhibitors
(SSRIs).[1][11]

e Antipsychotics: The compound is an intermediate in the production of specific antipsychotic
medications.[1][11]

Furthermore, 4-Chlorobenzophenone is a known human metabolite of several widely used
antihistamines, including Cetirizine, Clemastine, and Meclizine.[2] In the metabolism of these
drugs, it is formed through processes like O-dealkylation.
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Caption: Metabolic pathway showing 4-Chlorobenzophenone as a metabolite of common
antihistamines.
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Stability and Safety

Stability: 4-Chlorobenzophenone is stable under normal storage conditions.[6][9] It should be
stored in a tightly closed container in a dry and well-ventilated place.[12] Conditions to avoid
include exposure to incompatible materials such as strong oxidizing agents.[6][9] Hazardous
decomposition products under fire conditions include carbon monoxide, carbon dioxide, and
hydrogen chloride gas.[6][9]

Safety: 4-Chlorobenzophenone may cause skin, eye, and respiratory irritation.[6][13] It is
important to handle the compound in a well-ventilated area and use appropriate personal
protective equipment (PPE), including gloves and safety glasses.[12][14] In case of contact,
rinse the affected area with plenty of water.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192759#4-chlorobenzophenone-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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